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Compound of Interest

Compound Name: Itacony! chloride

Cat. No.: B157720

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
not a substitute for a formal risk assessment or Safety Data Sheet (SDS). Always consult the
most up-to-date SDS for Itaconyl Chloride before handling and ensure all activities are
conducted in strict accordance with institutional and regulatory safety protocols.

Introduction

Itaconyl chloride (CAS No: 1931-60-8) is a highly reactive, colorless liquid with a pungent
odor.[1] As a derivative of itaconic acid, it serves as a critical building block in the synthesis of a
variety of polymers, plastics, and specialty chemicals, including acrylic acid derivatives.[1] Its
bifunctional nature, possessing two acyl chloride groups, makes it a valuable cross-linking
agent in the production of resins, enhancing the mechanical and chemical resistance of
materials used in coatings, adhesives, and composites.[1] In the pharmaceutical and drug
development sectors, the reactivity of itaconyl chloride allows for its use in the synthesis of
novel molecules and functionalized materials. However, its high reactivity also necessitates
stringent safety precautions and handling protocols to mitigate potential hazards. This guide
provides an in-depth overview of the safety considerations, handling procedures, and
emergency responses associated with itaconyl chloride.

Hazard Identification and Classification
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Itaconyl chloride is classified as a corrosive substance that can cause severe skin burns and
eye damage.[2] It is also irritating to the respiratory system.[2] Due to its reactivity, particularly
with water and other nucleophilic reagents, it must be handled with extreme care.

GHS Hazard Statements

e H314: Causes severe skin burns and eye damage.[2]
o H318: Causes serious eye damage.[3]
e H335: May cause respiratory irritation.[2]

e H402: Harmful to aquatic life.

GHS Precautionary Statements
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

e P273: Avoid release to the environment.
o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[2][3]

e P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/ doctor.[2][3]

P501: Dispose of contents/ container to an approved waste disposal plant.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety-related data for itaconyl chloride
is provided in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of Itaconyl Chloride
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Property Value Source(s)
Molecular Formula CsHa4Cl202 [L121141511611 71
Molecular Weight 166.99 g/mol [1][2][4]16]
Appearance Colorless liquid [1]

Odor Pungent [1]

Boiling Point 89 °C @ 17 mm Hg [1112]1517]
Density 1.407 g/mL at 25 °C [L1121151[71
Refractive Index n20/D 1.493 [L112115171

Table 2: Safety and Hazard Data for Itaconyl Chloride
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Parameter

Value

Source(s)

Flash Point

>230 °F (>110 °C)

[11021[7]

Hazard Codes

C (Corrosive)

[1](2]

Risk Statements

R34: Causes burns.R36/37:
Irritating to eyes and

respiratory system.

[2][6]

Safety Statements

S26: In case of contact with
eyes, rinse immediately with
plenty of water and seek
medical advice.S27: Take off
immediately all contaminated
clothing.S28: After contact with

skin, wash immediately with

plenty of soap-suds.S36/37/39:

Wear suitable protective
clothing, gloves and eye/face
protection.S45: In case of
accident or if you feel unwell,
seek medical advice

immediately.

[2](6]

RIDADR

UN 3265 8/PG 2

[1](2](6]

Hazard Class

8 (Corrosive substances)

[1](216]

Packing Group

[1](216]

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of personnel and the

integrity of the compound.

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[8]
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» Skin Protection: Wear appropriate protective gloves (e.g., butyl rubber, neoprene) and
clothing to prevent skin exposure.[8] Gloves must be inspected prior to use and disposed of
properly after contamination.

» Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If
inhalation of vapors is possible, a NIOSH-approved respirator with an appropriate cartridge
for acid gases and organic vapors should be used.[8]

Safe Handling Practices

e Handle only in a chemical fume hood.

» Avoid contact with skin, eyes, and clothing.[8]

» Avoid breathing vapors or mist.[2]

o Keep away from incompatible materials such as water, bases, and reducing agents.[8]
o Use ground-glass joints for apparatus to prevent leaks.[9]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[8]

Storage Conditions

o Store in a tightly closed container in a dry and well-ventilated place.[8]
o Protect from moisture, as it reacts violently with water.[10]
o Store under an inert atmosphere.[8]

Emergency Procedures
First-Aid Measures

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids.[3][8] Seek immediate medical attention.[3]
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o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[8] Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[8]

 Inhalation: Move to fresh air.[8] If not breathing, give artificial respiration.[8] Seek medical
attention if symptoms occur.[8]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[8] Do NOT induce
vomiting. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[8]

o Specific Hazards: Combustible material.[3] Hazardous combustion products may include
carbon oxides and hydrogen chloride gas.

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[3]

Accidental Release Measures

e Ensure adequate ventilation.

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.

Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a suitable
container for disposal.

Do not allow the product to enter drains.

Experimental Protocol: Synthesis of Itaconyl
Chloride

The following is a detailed methodology for the synthesis of itaconyl chloride from itaconic
acid and phosphorus pentachloride, adapted from established procedures.[9][11] This protocol
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is intended for experienced chemists and should be performed with all necessary safety

precautions in place.

Materials and Equipment

Itaconic acid

Phosphorus pentachloride (PCls)

Toluene (as a purifying solvent)[11]

Round-bottomed flask with ground-glass joints

Reflux condenser with a drying tube leading to a gas-absorption trap
Vigreux column

Distillation apparatus

Vacuum pump and water aspirator

Heating mantle

Procedure

Reaction Setup: In a 500-mL round-bottomed flask equipped with a reflux condenser and a
gas-absorption trap, place 234 g (1.1 mole) of phosphorus pentachloride and 65 g (0.5 mole)
of itaconic acid.[9] It is recommended to use a slight molar excess of phosphorus
pentachloride to improve the yield.[9] A mole ratio of PCls to itaconic acid of 2.15:1 has been
shown to be optimal.[11]

Initial Reaction: Mix the reagents by shaking the flask. A vigorous reaction will commence
after a few minutes, leading to partial liquefaction and the evolution of hydrogen chloride gas.

[9]

Reflux: Once the initial reaction subsides, gently heat the mixture to reflux the phosphorus
oxychloride that is formed. Continue heating for an additional 15 minutes after all the solid
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has dissolved.[9] Prolonged heating can lead to a color change from pale yellow to deep
orange or red and a decrease in yield.[9]

o Removal of Phosphorus Oxychloride: Replace the reflux condenser with a Vigreux column
and remove the phosphorus oxychloride by distillation at reduced pressure using a water
aspirator.[9] A significant amount of dissolved hydrogen chloride will be liberated at this
stage.[9]

e Vacuum Distillation of Product: Once all the phosphorus oxychloride has been removed,
reduce the pressure further using a vacuum pump and collect the itaconyl chloride. The
optimal vacuum distillation temperature is around 80°C.[11] The product will distill at
approximately 70-75°C at 2 mm Hg.[9]

 Purification: The collected product can be further purified by distillation through a packed
column to yield a water-white liquid.[9]

Visualizations
Itaconyl Chloride Handling Safety Workflow
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Hazard Identification
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Figure 1: Itaconyl Chloride Handling Safety Workflow

Click to download full resolution via product page

Caption: Logical flow of safety precautions for handling itaconyl chloride.

Experimental Workflow for Itaconyl Chloride Synthesis
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Figure 2: Experimental Workflow for Itaconyl Chloride Synthesis
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Caption: Step-by-step workflow for the synthesis of itaconyl chloride.
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Conclusion

Itaconyl chloride is a valuable and reactive compound with significant applications in chemical
synthesis and materials science. Its hazardous nature demands a thorough understanding of
its properties and strict adherence to safety protocols. By implementing the guidelines outlined
in this technical guide, researchers, scientists, and drug development professionals can handle
itaconyl chloride safely and effectively, minimizing risks while harnessing its synthetic
potential. Always prioritize safety through proper planning, the use of appropriate protective
equipment, and a comprehensive understanding of emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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